4/'-O-demethyl-4-((4/'/'-(1/'/'-benzylpiperidinyl))amino)-4-desoxypodophyllotoxin
4/'-O-demethyl-4-((4/'/'-(1/'/'-benzylpiperidinyl))amino)-4-desoxypodophyllotoxin
Brand Name:
Vulcanchem
CAS No.:
152833-13-1
VCID:
VC0128781
InChI:
InChI=1S/C33H36N2O7/c1-38-27-12-20(13-28(39-2)32(27)36)29-22-14-25-26(42-18-41-25)15-23(22)31(24-17-40-33(37)30(24)29)34-21-8-10-35(11-9-21)16-19-6-4-3-5-7-19/h3-7,12-15,21,24,29-31,34,36H,8-11,16-18H2,1-2H3/t24-,29+,30-,31+/m0/s1
SMILES:
COC1=CC(=CC(=C1O)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)NC6CCN(CC6)CC7=CC=CC=C7
Molecular Formula:
C33H36N2O7
Molecular Weight:
572.6 g/mol
4/'-O-demethyl-4-((4/'/'-(1/'/'-benzylpiperidinyl))amino)-4-desoxypodophyllotoxin
CAS No.: 152833-13-1
Main Products
VCID: VC0128781
Molecular Formula: C33H36N2O7
Molecular Weight: 572.6 g/mol
CAS No. | 152833-13-1 |
---|---|
Product Name | 4/'-O-demethyl-4-((4/'/'-(1/'/'-benzylpiperidinyl))amino)-4-desoxypodophyllotoxin |
Molecular Formula | C33H36N2O7 |
Molecular Weight | 572.6 g/mol |
IUPAC Name | (5S,5aS,8aR,9R)-5-[(1-benzylpiperidin-4-yl)amino]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one |
Standard InChI | InChI=1S/C33H36N2O7/c1-38-27-12-20(13-28(39-2)32(27)36)29-22-14-25-26(42-18-41-25)15-23(22)31(24-17-40-33(37)30(24)29)34-21-8-10-35(11-9-21)16-19-6-4-3-5-7-19/h3-7,12-15,21,24,29-31,34,36H,8-11,16-18H2,1-2H3/t24-,29+,30-,31+/m0/s1 |
Standard InChIKey | GQMFUALQPLOONU-QIXIFPRPSA-N |
Isomeric SMILES | COC1=CC(=CC(=C1O)OC)[C@H]2[C@@H]3[C@H](COC3=O)[C@@H](C4=CC5=C(C=C24)OCO5)NC6CCN(CC6)CC7=CC=CC=C7 |
SMILES | COC1=CC(=CC(=C1O)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)NC6CCN(CC6)CC7=CC=CC=C7 |
Canonical SMILES | COC1=CC(=CC(=C1O)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)NC6CCN(CC6)CC7=CC=CC=C7 |
Synonyms | 4/'-O-demethyl-4-((4/'/'-(1/'/'-benzylpiperidinyl))amino)-4-desoxypodophyllotoxin |
PubChem Compound | 160364 |
Last Modified | Nov 11 2021 |
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